Cas no 23030-43-5 (1,4-Benzenediol,2-iodo-)

1,4-Benzenediol,2-iodo- structure
1,4-Benzenediol,2-iodo- structure
Product Name:1,4-Benzenediol,2-iodo-
CAS No:23030-43-5
MF:C6H5IO2
MW:236.007174253464
CID:256109
PubChem ID:89965
Update Time:2025-04-19

1,4-Benzenediol,2-iodo- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediol,2-iodo-
    • 2-iodobenzene-1,4-diol
    • 1,4-Benzenediol,2-iodo
    • 2,5-dihydroxy-1-iodobenzene
    • 2,5-dihydroxyiodobenzene
    • 2-iodo-hydroquinone
    • 2-Iodoquinol
    • 2-Jod-1.4-dihydroxy-benzol
    • 2-Jod-hydrochinon
    • Hydroquinone,iodo
    • SCHEMBL65710
    • DTXSID60177585
    • Hydroquinone, iodo-
    • 2-iodobenzene-1, 4-diol
    • BRN 1934826
    • 1,4-dihydroxy-2-iodobenzene
    • 2-Iodohydroquinone
    • 23030-43-5
    • 3-06-00-04440 (Beilstein Handbook Reference)
    • iodobenzene-1,4-diol
    • 1,4-Benzenediol, 2-iodo-
    • Inchi: 1S/C6H5IO2/c7-5-3-4(8)1-2-6(5)9/h1-3,8-9H
    • InChI Key: HPLUXOMGUZEHFT-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=CC=1O)O

Computed Properties

  • Exact Mass: 235.93300
  • Monoisotopic Mass: 235.93343g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 97.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 1.70240
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